midodrine hydrochloride
midodrine hydrochloride
Midodrine is a direct-acting prodrug and sympathomimetic agent with antihypotensive properties. Midodrine is converted to its active metabolite, desglymidodrine by deglycination reaction. Desglymidodrine selectively binds to and activates alpha-1-adrenergic receptors of the arteriolar and venous vasculature. This causes smooth muscle contraction and leads to an elevation of blood pressure. Desglymidodrine diffuses poorly across the blood-brain barrier, and is therefore not associated with effects on the central nervous system (CNS).
Midodrine is an aromatic ether that is 1,4-dimethoxybenzene which is substituted at position 2 by a 2-(glycylamino)-1-hydroxyethyl group. A direct-acting sympathomimetic with selective alpha-adrenergic agonist activity, it is used (generally as its hydrochloride salt) as a peripheral vasoconstrictor in the treatment of certain hypotensive states. The main active moiety is its major metabolite, deglymidodrine. It has a role as a prodrug, an alpha-adrenergic agonist, a sympathomimetic agent and a vasoconstrictor agent. It is a secondary alcohol, an amino acid amide and an aromatic ether. It derives from a glycinamide and a deglymidodrine. It is a conjugate base of a midodrine(1+).
Midodrine, also known as amatine or midodrinum, belongs to the class of organic compounds known as dimethoxybenzenes. These are organic aromatic compounds containing a monocyclic benzene moiety carrying exactly two methoxy groups. Midodrine is a drug which is used for the treatment of symptomatic orthostatic hypotension (oh). Midodrine exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Midodrine has been detected in multiple biofluids, such as urine and blood. Midodrine can be biosynthesized from glycinamide and deglymidodrine.
Midodrine is an aromatic ether that is 1,4-dimethoxybenzene which is substituted at position 2 by a 2-(glycylamino)-1-hydroxyethyl group. A direct-acting sympathomimetic with selective alpha-adrenergic agonist activity, it is used (generally as its hydrochloride salt) as a peripheral vasoconstrictor in the treatment of certain hypotensive states. The main active moiety is its major metabolite, deglymidodrine. It has a role as a prodrug, an alpha-adrenergic agonist, a sympathomimetic agent and a vasoconstrictor agent. It is a secondary alcohol, an amino acid amide and an aromatic ether. It derives from a glycinamide and a deglymidodrine. It is a conjugate base of a midodrine(1+).
Midodrine, also known as amatine or midodrinum, belongs to the class of organic compounds known as dimethoxybenzenes. These are organic aromatic compounds containing a monocyclic benzene moiety carrying exactly two methoxy groups. Midodrine is a drug which is used for the treatment of symptomatic orthostatic hypotension (oh). Midodrine exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Midodrine has been detected in multiple biofluids, such as urine and blood. Midodrine can be biosynthesized from glycinamide and deglymidodrine.
Brand Name:
Vulcanchem
CAS No.:
133163-28-7
VCID:
VC0238276
InChI:
InChI=1S/C12H18N2O4/c1-17-8-3-4-11(18-2)9(5-8)10(15)7-14-12(16)6-13/h3-5,10,15H,6-7,13H2,1-2H3,(H,14,16)
SMILES:
COC1=CC(=C(C=C1)OC)C(CNC(=O)CN)O
Molecular Formula:
C80H152O20Si16
Molecular Weight:
254.28 g/mol
midodrine hydrochloride
CAS No.: 133163-28-7
Main Products
VCID: VC0238276
Molecular Formula: C80H152O20Si16
Molecular Weight: 254.28 g/mol
| CAS No. | 133163-28-7 |
|---|---|
| Product Name | midodrine hydrochloride |
| Molecular Formula | C80H152O20Si16 |
| Molecular Weight | 254.28 g/mol |
| IUPAC Name | 2-amino-N-[2-(2,5-dimethoxyphenyl)-2-hydroxyethyl]acetamide |
| Standard InChI | InChI=1S/C12H18N2O4/c1-17-8-3-4-11(18-2)9(5-8)10(15)7-14-12(16)6-13/h3-5,10,15H,6-7,13H2,1-2H3,(H,14,16) |
| Standard InChIKey | PTKSEFOSCHHMPD-UHFFFAOYSA-N |
| SMILES | COC1=CC(=C(C=C1)OC)C(CNC(=O)CN)O |
| Canonical SMILES | COC1=CC(=C(C=C1)OC)C(CNC(=O)CN)O |
| Appearance | Solid powder |
| Melting Point | 200 to 203°C 150 °C 200-203°C |
| Physical Description | Solid |
| Description | Midodrine is a direct-acting prodrug and sympathomimetic agent with antihypotensive properties. Midodrine is converted to its active metabolite, desglymidodrine by deglycination reaction. Desglymidodrine selectively binds to and activates alpha-1-adrenergic receptors of the arteriolar and venous vasculature. This causes smooth muscle contraction and leads to an elevation of blood pressure. Desglymidodrine diffuses poorly across the blood-brain barrier, and is therefore not associated with effects on the central nervous system (CNS). Midodrine is an aromatic ether that is 1,4-dimethoxybenzene which is substituted at position 2 by a 2-(glycylamino)-1-hydroxyethyl group. A direct-acting sympathomimetic with selective alpha-adrenergic agonist activity, it is used (generally as its hydrochloride salt) as a peripheral vasoconstrictor in the treatment of certain hypotensive states. The main active moiety is its major metabolite, deglymidodrine. It has a role as a prodrug, an alpha-adrenergic agonist, a sympathomimetic agent and a vasoconstrictor agent. It is a secondary alcohol, an amino acid amide and an aromatic ether. It derives from a glycinamide and a deglymidodrine. It is a conjugate base of a midodrine(1+). Midodrine, also known as amatine or midodrinum, belongs to the class of organic compounds known as dimethoxybenzenes. These are organic aromatic compounds containing a monocyclic benzene moiety carrying exactly two methoxy groups. Midodrine is a drug which is used for the treatment of symptomatic orthostatic hypotension (oh). Midodrine exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Midodrine has been detected in multiple biofluids, such as urine and blood. Midodrine can be biosynthesized from glycinamide and deglymidodrine. |
| Related CAS | 3092-17-9 (mono-hydrochloride) |
| Solubility | Soluble In water, 7.03X10+3 mg/L at 25 °C (est) 4.45e+00 g/L |
| Synonyms | Amatine Gutron Midodrin Midodrine Midodrine Hydrochloride Midodrine Monohydrochloride Midon Monohydrochloride, Midodrine ProAmatine ST 1085 ST-1085 ST1085 |
| Vapor Pressure | 2.63X10-10 mm Hg at 25 °C (est) |
| PubChem Compound | 4195 |
| Last Modified | Nov 11 2021 |
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